Cas no 2229576-45-6 (2-(but-3-yn-2-yl)-1,3-difluorobenzene)

• Product Name: 2-(but-3-yn-2-yl)-1,3-difluorobenzene
• CAS No: 2229576-45-6
• MF: C₁₀H₈F₂
• MW: 166.167329788208
• CID: 5849584
• PubChem ID: 165616024
• Update Time: 2025-10-30

2-(but-3-yn-2-yl)-1,3-difluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-yn-2-yl)-1,3-difluorobenzene
• EN300-1814398
• 2229576-45-6

• Inchi： 1S/C10H8F2/c1-3-7(2)10-8(11)5-4-6-9(10)12/h1,4-7H,2H3
• InChI Key： WWALIEONPMVHRK-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(C#C)C)F

Computed Properties

• Exact Mass: 166.05940658g/mol
• Monoisotopic Mass: 166.05940658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Additional information on 2-(but-3-yn-2-yl)-1,3-difluorobenzene

Introduction to 2-(but-3-yn-2-yl)-1,3-difluorobenzene (CAS No. 2229576-45-6)

2-(but-3-yn-2-yl)-1,3-difluorobenzene, identified by the Chemical Abstracts Service Number (CAS No.) 2229576-45-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a benzene ring substituted with two fluorine atoms and an alkyne-linked butyl group, exhibits unique structural and electronic properties that make it a promising candidate for various applications.

The molecular structure of 2-(but-3-yn-2-yl)-1,3-difluorobenzene consists of a benzene core with fluorine atoms at the 1 and 3 positions, enhancing its electron-withdrawing capabilities. The presence of a terminal alkyne group at the 2-position of the butyl chain introduces reactivity that can be exploited in synthetic chemistry. This combination of features makes the compound a versatile building block for the development of novel molecules.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity in drug design. The fluorine atoms in 2-(but-3-yn-2-yl)-1,3-difluorobenzene contribute to its lipophilicity and can influence its interaction with biological targets. Such properties are particularly valuable in the design of small-molecule drugs where precise modulation of pharmacokinetic profiles is essential.

One of the most compelling aspects of 2-(but-3-yn-2-yl)-1,3-difluorobenzene is its potential utility in the synthesis of complex organic molecules. The alkyne functionality provides a site for further functionalization through reactions such as Sonogashira coupling, which allows for the introduction of additional substituents at specific positions along the carbon chain. This reactivity has been leveraged in the development of advanced materials and pharmaceutical intermediates.

Recent studies have highlighted the role of fluorinated benzenes in medicinal chemistry. For instance, 2-(but-3-yn-2-yl)-1,3-difluorobenzene has been investigated as a precursor for compounds with potential anticancer and anti-inflammatory properties. The electron-deficient nature of the fluorinated benzene ring enhances its ability to interact with biological receptors, making it an attractive scaffold for drug discovery.

The synthesis of 2-(but-3-yn-2-yl)-1,3-difluorobenzene involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation followed by cross-coupling reactions to introduce the butynyl group. Advances in catalytic systems have significantly improved the efficiency of these processes, making it more feasible to produce this compound on a larger scale.

In addition to its pharmaceutical applications, 2-(but-3-yn-2-yl)-1,3-difluorobenzene has shown promise in materials science. Its electronic properties make it suitable for use in organic semiconductors and optoelectronic devices. The ability to modify its structure further allows researchers to tailor its properties for specific applications in nanotechnology and advanced material engineering.

The impact of fluorinated compounds on modern drug development cannot be overstated. The unique chemical characteristics of 2-(but-3-yn-2-yl)-1,3-difluorobenzene, such as its stability under various conditions and its ability to form stable complexes with biological targets, make it a valuable asset in medicinal chemistry. As research continues to uncover new applications for this compound, its importance is likely to grow even further.

Future directions in the study of 2-(but-3-yn-2-yl)-1,3-difluorobenzene may focus on exploring its derivatives and exploring new synthetic pathways that enhance its accessibility and utility. Collaborative efforts between academia and industry are essential to translate these findings into practical applications that benefit society. The continued investigation of this compound holds great promise for advancing both pharmaceuticals and materials science.